Cas no 1187928-41-1 (Methyl 6-Bromobenzodthiazole-2-carboxylate)

• Product Name: Methyl 6-Bromobenzodthiazole-2-carboxylate
• CAS No: 1187928-41-1
• MF: C₉H₆BrNO₂S
• MW: 272.118440151215
• MDL: MFCD12913873
• CID: 848418
• Update Time: 2025-06-13

Methyl 6-Bromobenzodthiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromobenzo[d]thiazole-2-carboxylate
• 2-Benzothiazolecarboxylic acid, 6-bromo-, methyl ester
• methyl 6-bromo-1,3-benzothiazole-2-carboxylate
• 6-BROMO-BENZOTHIAZOLE-2-CARBOXYLIC ACID METHYL ESTER
• 3111AA
• FCH1378439
• RP29652
• AX8215073
• ST2413474
• Methyl 6-Bromobenzodthiazole-2-carboxylate

• MDL： MFCD12913873
• Inchi： 1S/C9H6BrNO2S/c1-13-9(12)8-11-6-3-2-5(10)4-7(6)14-8/h2-4H,1H3
• InChI Key： YYRMISDDHIOACX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC(C(=O)OC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 67.4

Methyl 6-Bromobenzodthiazole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Methyl 6-Bromobenzodthiazole-2-carboxylate

Methyl 6-Bromobenzodthiazole-2-carboxylate (CAS No. 1187928-41-1): A Versatile Building Block in Modern Medicinal Chemistry

Methyl 6-Bromobenzodthiazole-2-carboxylate

is an organobromine-containing heterocyclic compound characterized by its unique structural features and synthetic utility. With the Chemical Abstracts Service registry number 1187928-41-1, this compound belongs to the benzothiazole derivative family, featuring a substituted benzene ring fused to a thiadiazole core. The presence of the 6-bromo substituent and the ester functionality at position 2 provides this molecule with tunable reactivity and pharmacophoric potential. Recent advancements in computational chemistry have revealed its ability to form stable π-stacking interactions with protein surfaces, a property increasingly leveraged in drug design strategies targeting enzyme inhibition and receptor modulation.

Structurally, the compound's benzothiazole scaffold (benzothiazole ring system) serves as a privileged structure in medicinal chemistry due to its planar geometry and electron-donating/withdrawing capacity. The methyl ester group at position 2 enhances solubility while maintaining reactivity for subsequent derivatization steps. Notably, studies published in the Journal of Medicinal Chemistry (2023) demonstrated that substituents at the 6-position significantly influence the compound's binding affinity to G-protein coupled receptors (GPCRs), making it an ideal candidate for developing ligands targeting neurodegenerative disorders.

Emerging research highlights this compound's role as an intermediate in the synthesis of advanced pharmaceutical agents. A recent publication in Organic Letters (DOI: 10.1021/acs.orglett.3c03579) describes its use in constructing multitarget kinase inhibitors through palladium-catalyzed cross-coupling reactions. The bromine atom at position 6 facilitates Suzuki-Miyaura coupling with various arylboronic acids, enabling rapid exploration of structure-activity relationships (SAR). This synthetic versatility has been particularly valuable in developing novel antiviral agents where dual inhibition of viral proteases and host cell entry pathways is desired.

In biological systems, this compound exhibits intriguing photophysical properties attributed to its extended conjugation system. Time-resolved fluorescence studies reveal nanosecond-scale excited-state lifetimes, suggesting potential applications in fluorescent biosensors and bioimaging agents. Researchers at Stanford University recently utilized its photochemical properties to develop a ratiometric sensor for intracellular thiols, demonstrating sub-micromolar detection limits through fluorescence resonance energy transfer (FRET) mechanisms involving the benzothiazole chromophore.

Pharmacokinetic evaluations using murine models have shown favorable oral bioavailability (>50% after oral administration) when formulated with cyclodextrin complexes. This property aligns with current trends toward developing orally available small molecule therapeutics. Preclinical toxicity studies indicate low acute toxicity (LD50 > 5 g/kg), though long-term effects require further investigation given its aromatic bromide content.

Recent advancements in continuous flow synthesis have optimized production processes for this compound, achieving >95% purity under mild reaction conditions (temperature < 80°C). Continuous stirred-tank reactors equipped with inline UV spectroscopy allow real-time monitoring of bromination efficiency, minimizing waste generation compared to traditional batch methods. Such green chemistry approaches are critical for scaling up production while maintaining compliance with current Good Manufacturing Practices (cGMP).

In academic research settings, this compound has become a benchmark substrate for evaluating new catalytic systems targeting C-H activation reactions. Its rigid aromatic framework provides an ideal platform for testing directed C-H functionalization strategies using iridium-based catalysts under ambient conditions—a significant breakthrough reported in Nature Catalysis (May 2023). Such applications underscore its value beyond traditional medicinal chemistry into fundamental organic methodology development.

Spectroscopic characterization confirms its planar molecular structure through X-ray crystallography analysis showing dihedral angles between substituents within ±3° tolerance limits. NMR studies reveal distinct chemical shifts at δH 7.8–8.5 ppm for aromatic protons and δC 165 ppm for the carbonyl carbon, consistent with theoretical predictions from density functional theory calculations performed using Gaussian 16 software packages.

Current investigations focus on exploiting its ability to chelate metal ions through thioether coordination sites, leading to promising results in radiopharmaceutical development for positron emission tomography (PET) imaging agents tagged with fluorine-18 or gallium-68 isotopes. Preliminary biodistribution studies show preferential uptake in tumor xenograft models due to enhanced permeability and retention effects combined with specific receptor targeting via side-chain modifications.